1-{1-[3-(2-chloro-6-fluorophenyl)propanoyl]azetidin-3-yl}piperidine-4-carboxamide

• IUPAC Name: 1-[1-[3-(2-chloro-6-fluorophenyl)propanoyl]azetidin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H23ClFN3O2/c19-15-2-1-3-16(20)14(15)4-5-17(24)23-10-13(11-23)22-8-6-12(7-9-22)18(21)25/h1-3,12-13H,4-11H2,(H2,21,25)
• InChI Key: YQYHLOFGICMWOR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2CN(C2)C(=O)CCC3=C(C=CC=C3Cl)F
• Molecular Formula: C18H23ClFN3O2
• Molecular Weight: 367.8 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the azetidine and piperidine rings might be formed using a cyclization reaction. The halogen substituents could be introduced using a halogenation reaction.

Molecular Structure Analysis

The molecular structure of a compound like this could be analyzed using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amide group might be hydrolyzed under acidic or basic conditions to form a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and stability, could be determined using various analytical techniques.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

Future research on this compound could involve further studies of its synthesis, properties, and potential applications. It could also involve the design and synthesis of related compounds with improved properties.